molecular formula C8H20Cl2N2OS B2687771 Dimethyl({[(piperidin-4-yl)methyl]imino})-lambda6-sulfanone dihydrochloride CAS No. 2137749-43-8

Dimethyl({[(piperidin-4-yl)methyl]imino})-lambda6-sulfanone dihydrochloride

Cat. No.: B2687771
CAS No.: 2137749-43-8
M. Wt: 263.22
InChI Key: IEEQEOSDZURLAV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Dimethyl({[(piperidin-4-yl)methyl]imino})-lambda6-sulfanone dihydrochloride is a chemical compound with the CAS Number: 2137749-43-8 . It has a molecular weight of 263.23 . The IUPAC name for this compound is S-methyl-N-(piperidin-4-ylmethyl)methanesulfinamide dihydrochloride .


Molecular Structure Analysis

The InChI code for this compound is 1S/C8H18N2OS.2ClH/c1-12(2,11)10-7-8-3-5-9-6-4-8;;/h8-9H,1,3-7H2,2H3,(H,10,11);2*1H . This code provides a specific representation of the molecule’s structure.


Physical And Chemical Properties Analysis

This compound is a powder that is stored at room temperature .

Scientific Research Applications

Hydrogen Bonding in Mixtures of Dimethyl Sulfoxide and Cosolvents

Dimethyl sulfoxide (DMSO) is a dipolar aprotic solvent with a strongly polar sulfoxide group and two hydrophobic methyl moieties. Its low toxicity and environmental compatibility make it widely used in various research areas, including medicine, biotechnology, electrochemistry, and laser physics. The review discusses the interactions of DMSO with cosolvents, particularly focusing on hydrogen bonding, van der Waals forces, and their influence on molecular structures and solution behavior (Kiefer, Noack, & Kirchner, 2011).

Xylan Derivatives and Their Application Potential

This research highlights the chemical modification of xylan into biopolymer ethers and esters, offering specific properties for potential applications. The study explores the synthesis of novel xylan esters using dimethyl sulfoxide under certain conditions, indicating its role in creating materials for drug delivery applications and other uses (Petzold-Welcke, Schwikal, Daus, & Heinze, 2014).

Application of Dimethyl Sulfoxide as a Therapeutic Agent and Drug Vehicle for Eye Diseases

This review emphasizes the various therapeutic and pharmaceutical properties of DMSO, including its role as an anti-inflammatory, analgesic, and antibacterial agent. It also discusses DMSO's potential in enhancing the penetration of drugs into tissues, suggesting its application in treating ocular disorders (Hoang et al., 2021).

Safety and Hazards

The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H315, H319, and H335 . Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .

Properties

IUPAC Name

dimethyl-oxo-(piperidin-4-ylmethylimino)-λ6-sulfane;dihydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H18N2OS.2ClH/c1-12(2,11)10-7-8-3-5-9-6-4-8;;/h8-9H,3-7H2,1-2H3;2*1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IEEQEOSDZURLAV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CS(=NCC1CCNCC1)(=O)C.Cl.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H20Cl2N2OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

263.23 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.